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Compound of Interest

Compound Name: GSK503

Cat. No.: B607845 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed information on the dosage and administration of

GSK503, a potent and specific EZH2 methyltransferase inhibitor, in various mouse models.

The provided protocols and data are intended to guide researchers in designing and executing

in vivo studies.

Introduction
GSK503 is a small molecule inhibitor of the Enhancer of zeste homolog 2 (EZH2), a histone

methyltransferase that plays a critical role in epigenetic regulation. Dysregulation of EZH2

activity is implicated in the pathogenesis of various cancers. GSK503 has shown anti-tumor

efficacy in preclinical mouse models by inhibiting tumor growth and metastasis.[1][2]

Mechanism of Action
GSK503 specifically inhibits the methyltransferase activity of EZH2, leading to a reduction in

the trimethylation of histone H3 at lysine 27 (H3K27me3). This epigenetic mark is associated

with transcriptional repression. By inhibiting EZH2, GSK503 can reactivate the expression of

tumor suppressor genes that are silenced in cancer cells. The downstream effects of GSK503
are mediated through various signaling pathways, including the NF-κB and mTOR pathways.
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Data Presentation: GSK503 Dosage and
Administration in Mouse Models
The following table summarizes the quantitative data on GSK503 dosage and administration in

different mouse models.

Mouse
Model

Cancer/Di
sease
Model

Dosage
Administr
ation
Route

Dosing
Schedule

Vehicle
Referenc
e

Male SCID

mice

SUDHL4

and

SUDHL6

tumors

(Diffuse

Large B-

cell

Lymphoma

)

150 mg/kg
Intraperiton

eal (i.p.)
Daily

Not

specified
[1]

C57Bl/6

mice

B16-F10

tumors

(Melanoma

)

150 mg/kg
Intraperiton

eal (i.p.)
Daily

Not

specified
[1]

C57BL6

mice

Immunized

with SRBC
150 mg/kg

Intraperiton

eal (i.p.)

Not

specified

Not

specified
[1]

Lynch

Syndrome

(LS)

mouse

model

Colorectal

precancers

"preventive

dose"

Not

specified

Over 9

weeks

Not

specified
[3]

Experimental Protocols
Preparation of GSK503 for Intraperitoneal (i.p.) Injection
Materials:
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GSK503 powder

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Saline (0.9% sodium chloride) or Corn oil

Sterile microcentrifuge tubes

Vortex mixer

Protocol 1: Formulation with PEG300, Tween-80, and Saline[1]

This protocol yields a clear solution for administration.

Prepare a stock solution of GSK503 in DMSO (e.g., 100 mg/mL).

For a 1 mL final working solution, add 50 µL of the 100 mg/mL GSK503 stock solution to 400

µL of PEG300.

Vortex the mixture until the solution is clear.

Add 50 µL of Tween-80 to the mixture.

Vortex again until the solution is clear.

Add 500 µL of saline to bring the final volume to 1 mL.

Mix thoroughly by vortexing.

The final solution should be used immediately for injection.

Protocol 2: Formulation with Corn Oil[1]

Prepare a stock solution of GSK503 in DMSO (e.g., 100 mg/mL).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b607845?utm_src=pdf-body
https://www.selleckchem.com/products/gsk503.html
https://www.benchchem.com/product/b607845?utm_src=pdf-body
https://www.benchchem.com/product/b607845?utm_src=pdf-body
https://www.selleckchem.com/products/gsk503.html
https://www.benchchem.com/product/b607845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For a 1 mL final working solution, add 50 µL of the 100 mg/mL GSK503 stock solution to 950

µL of corn oil.

Vortex the mixture thoroughly to ensure a uniform suspension.

The final solution should be used immediately for injection.

Intraperitoneal (i.p.) Injection Procedure in Mice
Materials:

Prepared GSK503 solution

Sterile syringes (e.g., 1 mL)

Sterile needles (e.g., 25-27 gauge)

70% ethanol for disinfection

Appropriate animal restraint device

Procedure:[4][5]

Animal Restraint: Properly restrain the mouse to expose the abdominal area. The two-person

technique is recommended for safety and accuracy. One person restrains the mouse, while

the other performs the injection.

Injection Site: The preferred injection site is the lower right quadrant of the abdomen. This

location helps to avoid puncturing the bladder or cecum.

Injection Angle: Insert the needle at a 15-30 degree angle into the peritoneal cavity.

Aspiration: Gently pull back on the syringe plunger to ensure that the needle has not entered

a blood vessel or organ. If blood or any fluid appears in the syringe, withdraw the needle and

reinject at a different site with a fresh needle and syringe.

Injection: Slowly inject the GSK503 solution into the peritoneal cavity. The maximum

recommended injection volume for a mouse is typically 10 mL/kg.
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Withdrawal: After injection, withdraw the needle smoothly.

Monitoring: Return the mouse to its cage and monitor for any signs of distress or adverse

reactions.
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Signaling Pathways
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Caption: GSK503 inhibits EZH2, leading to downstream effects on signaling pathways and

tumor growth.
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Caption: A typical experimental workflow for evaluating GSK503 efficacy in a mouse tumor

model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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